methyl 4,5-dimethoxy-2-{[(4-methylphenyl)acetyl]amino}benzoate

• IUPAC Name: methyl 4,5-dimethoxy-2-[[2-(4-methylphenyl)acetyl]amino]benzoate
• InChI: InChI=1S/C19H21NO5/c1-12-5-7-13(8-6-12)9-18(21)20-15-11-17(24-3)16(23-2)10-14(15)19(22)25-4/h5-8,10-11H,9H2,1-4H3,(H,20,21)
• InChI Key: NZDTVJPOGZTECG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)NC2=CC(=C(C=C2C(=O)OC)OC)OC
• Molecular Formula: C19H21NO5
• Molecular Weight: 343.4 g/mol

Description

Methyl 4,5-dimethoxy-2-{[(4-methylphenyl)acetyl]amino}benzoate, also known as MDMB-CHMICA, is a synthetic cannabinoid that has gained popularity in recent years due to its potent psychoactive effects. It is classified as a new psychoactive substance and is often sold under the guise of a legal high. Despite its popularity, little is known about the compound's synthesis, mechanism of action, and physiological effects.

Mechanism of Action

Methyl 4,5-dimethoxy-2-{[(4-methylphenyl)acetyl]amino}benzoate acts as an agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system. The endocannabinoid system plays a crucial role in regulating various physiological processes, including pain, inflammation, and mood. When methyl 4,5-dimethoxy-2-{[(4-methylphenyl)acetyl]amino}benzoate binds to the CB1 and CB2 receptors, it activates these receptors, leading to a cascade of downstream effects. These effects include the release of neurotransmitters such as dopamine and serotonin, which are responsible for the compound's psychoactive effects.
Biochemical and Physiological Effects
methyl 4,5-dimethoxy-2-{[(4-methylphenyl)acetyl]amino}benzoate has a range of biochemical and physiological effects. The compound's psychoactive effects are similar to those of THC, the primary psychoactive component of cannabis. These effects include euphoria, altered perception, and relaxation. However, methyl 4,5-dimethoxy-2-{[(4-methylphenyl)acetyl]amino}benzoate is much more potent than THC and can cause severe adverse effects, such as seizures, respiratory depression, and even death. The compound has also been shown to cause significant changes in heart rate and blood pressure, which can be dangerous for individuals with pre-existing cardiovascular conditions.

Advantages and Limitations for Lab Experiments

Methyl 4,5-dimethoxy-2-{[(4-methylphenyl)acetyl]amino}benzoate has several advantages for lab experiments. The compound is relatively easy to synthesize and can be obtained in large quantities. It also has a high potency, making it useful for studying the endocannabinoid system and its potential as a therapeutic target. However, methyl 4,5-dimethoxy-2-{[(4-methylphenyl)acetyl]amino}benzoate's potency is also a limitation, as it can be challenging to control the dose and ensure the safety of researchers working with the compound.

Future Directions

There are several future directions for research on methyl 4,5-dimethoxy-2-{[(4-methylphenyl)acetyl]amino}benzoate. One area of interest is the compound's potential as a therapeutic agent. Researchers are investigating its potential for treating pain, inflammation, and other conditions. Another area of interest is the compound's potential for abuse and the associated public health risks. Finally, researchers are investigating the long-term effects of methyl 4,5-dimethoxy-2-{[(4-methylphenyl)acetyl]amino}benzoate use and its impact on the endocannabinoid system. These future directions will help to further our understanding of methyl 4,5-dimethoxy-2-{[(4-methylphenyl)acetyl]amino}benzoate and its potential applications.
Conclusion
methyl 4,5-dimethoxy-2-{[(4-methylphenyl)acetyl]amino}benzoate is a potent synthetic cannabinoid that has gained popularity in recent years. It has a range of biochemical and physiological effects and has been the subject of several scientific studies. The compound's synthesis method is relatively straightforward, and it has several advantages for lab experiments. However, due to its potency, it also poses significant risks to public health and should only be handled by experienced chemists in a well-equipped laboratory. Future research will help to further our understanding of methyl 4,5-dimethoxy-2-{[(4-methylphenyl)acetyl]amino}benzoate and its potential applications.

Synthesis Methods

The synthesis of methyl 4,5-dimethoxy-2-{[(4-methylphenyl)acetyl]amino}benzoate involves the reaction of 4-methylphenylacetic acid with thionyl chloride to form 4-methylphenylacetyl chloride. The resulting compound is then reacted with 2-amino-4,5-dimethoxybenzoic acid to form methyl 4,5-dimethoxy-2-{[(4-methylphenyl)acetyl]amino}benzoate. The synthesis of methyl 4,5-dimethoxy-2-{[(4-methylphenyl)acetyl]amino}benzoate is relatively straightforward and can be accomplished using standard laboratory equipment. However, due to the compound's potency, it should only be synthesized by experienced chemists in a well-equipped laboratory.

Scientific Research Applications

Methyl 4,5-dimethoxy-2-{[(4-methylphenyl)acetyl]amino}benzoate has been the subject of several scientific studies in recent years. Researchers have investigated the compound's effects on the endocannabinoid system, its potential as a therapeutic agent, and its potential for abuse. One study found that methyl 4,5-dimethoxy-2-{[(4-methylphenyl)acetyl]amino}benzoate acts as a potent agonist of the CB1 and CB2 receptors, making it a promising candidate for the treatment of pain, inflammation, and other conditions. Another study found that methyl 4,5-dimethoxy-2-{[(4-methylphenyl)acetyl]amino}benzoate has a high potential for abuse and may pose a significant risk to public health.